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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B1141304 Get Quote

MRS2179 Tetrasodium Salt: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of MRS2179 tetrasodium
salt in aqueous solutions. Below you will find troubleshooting guides, frequently asked

questions (FAQs), detailed experimental protocols, and key data presented in a clear and

accessible format.

Troubleshooting Guide & FAQs
This section addresses common issues and questions that may arise during the handling and

use of MRS2179 tetrasodium salt in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the maximum soluble concentration of MRS2179 tetrasodium salt in water?

A1: MRS2179 tetrasodium salt is soluble in water up to 50 mM.

Q2: How should I prepare a stock solution of MRS2179 tetrasodium salt?

A2: To prepare a stock solution, dissolve the compound in water. For example, to make a 50

mM stock solution, you would dissolve 25.66 mg of MRS2179 tetrasodium salt (with a
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molecular weight of 513.16 g/mol ) in 1 mL of water. It is recommended to filter-sterilize the

solution for cell-based assays.

Q3: What are the recommended storage conditions for solid MRS2179 tetrasodium salt?

A3: The solid compound should be stored at -20°C.

Q4: How should I store aqueous stock solutions of MRS2179 tetrasodium salt?

A4: Aqueous stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -20°C for up to one month. For longer-term storage, it is recommended to store the

aliquots at -80°C for up to six months.

Q5: Is MRS2179 tetrasodium salt stable at room temperature in aqueous solution?

A5: While specific data on the long-term stability of MRS2179 tetrasodium salt in aqueous

solutions at room temperature is not readily available, it is best practice to prepare solutions

fresh on the day of use or store them at recommended cold temperatures to minimize

degradation.

Q6: How does pH affect the stability of MRS2179 tetrasodium salt in aqueous solutions?

A6: There is no specific experimental data available on the stability of MRS2179 tetrasodium
salt at different pH values. As a general precaution, it is advisable to use buffers within a

neutral pH range (around 7.2-7.4) for your experiments unless the experimental design

requires otherwise. If you must use acidic or basic buffers, it is recommended to assess the

stability of the compound under your specific conditions.

Q7: Is MRS2179 tetrasodium salt sensitive to light?

A7: Information regarding the light sensitivity of MRS2179 tetrasodium salt is not specified in

the available literature. However, as a general laboratory practice for nucleotide analogs, it is

recommended to protect solutions from prolonged exposure to direct light by using amber vials

or covering the container with aluminum foil.
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Issue Possible Cause Troubleshooting Steps

Difficulty dissolving the

compound

- Concentration exceeds 50

mM. - Incorrect solvent used.

- Ensure the final

concentration does not exceed

50 mM in water. - Use water as

the solvent. Gentle warming or

vortexing may aid dissolution.

Precipitate forms in the stock

solution upon thawing

- Solution was not fully

dissolved initially. - Potential

degradation after repeated

freeze-thaw cycles.

- Warm the solution to room

temperature and vortex to

ensure it is fully dissolved

before use. - Always aliquot

stock solutions after

preparation to avoid multiple

freeze-thaw cycles.

Inconsistent or unexpected

experimental results

- Degradation of the compound

due to improper storage. -

Instability in the experimental

buffer.

- Prepare fresh stock solutions

from solid compound. - If

possible, prepare working

solutions immediately before

the experiment. - Consider

performing a stability check of

the compound in your specific

experimental buffer.

Quantitative Data Summary
The following tables summarize the key quantitative data for MRS2179 tetrasodium salt.

Table 1: Solubility Data

Solvent
Maximum Concentration

(mM)

Maximum Concentration

(mg/mL)

Water 50 25.66

Table 2: Storage and Stability Recommendations
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Form
Storage

Temperature
Duration Notes

Solid -20°C

Refer to the expiration

date on the product

datasheet.

Aqueous Stock

Solution
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Stock

Solution
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Protocol for Preparation of a 10 mM Aqueous Stock Solution of MRS2179 Tetrasodium Salt

Materials:

MRS2179 tetrasodium salt (Molecular Weight: 513.16 g/mol ; note that batch-specific

molecular weights may vary)

Nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 5.13

mg of MRS2179 tetrasodium salt.

Calculation: 0.010 mol/L * 0.001 L * 513.16 g/mol = 0.00513 g = 5.13 mg
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Weigh the compound: Carefully weigh out the calculated mass of MRS2179 tetrasodium
salt using a calibrated balance.

Dissolve the compound: Add the weighed compound to a sterile microcentrifuge tube. Add 1

mL of nuclease-free water.

Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.

Gentle warming to room temperature may be necessary if the compound was stored at a low

temperature.

Aliquot for storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw

cycles.

Store appropriately: Store the aliquots at -20°C for short-term use (up to one month) or at

-80°C for long-term storage (up to six months).

Visualizations
The following diagrams illustrate key pathways and workflows related to MRS2179.
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Caption: P2Y1 Receptor Signaling Pathway and Inhibition by MRS2179.

Preparation

Experiment

Analysis

Start

Prepare 10 mM MRS2179
Stock Solution in Water

Aliquot and Store at -20°C or -80°C

Thaw a Single Aliquot

For each experiment

Prepare Working Solution
in Experimental Buffer

Treat Cells/Tissue with
MRS2179 Working Solution

Incubate for a
Defined Period

Perform Downstream Assay
(e.g., Calcium Imaging, Platelet Aggregation)

Collect Data

Analyze and Interpret Results

End

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1141304?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Recommended Experimental Workflow for Using MRS2179.

To cite this document: BenchChem. [MRS2179 tetrasodium solubility and stability in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141304#mrs2179-tetrasodium-solubility-and-
stability-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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